6-O-Oleoyltrehalose

• Molecular Formula: C30H54O12
• Molecular Weight: 606.7 g/mol
• InChI: InChI=1S/C30H54O12/c1-2-3-4-5-6-7-8-9-10-11-12-13-14-15-16-17-22(32)39-19-21-24(34)26(36)28(38)30(41-21)42-29-27(37)25(35)23(33)20(18-31)40-29/h9-10,20-21,23-31,33-38H,2-8,11-19H2,1H3/b10-9-/t20-,21-,23-,24-,25+,26+,27-,28-,29-,30-/m1/s1
• InChIKey: MLVMMWOWJSIKLS-WYVBACLFSA-N

6-O-Oleoyltrehalose: Procurement & Differentiation Guide

6-O-Oleoyltrehalose (Trehalose monooleate, TMO, CAS 338733-38-3) is a non-ionic glycolipid surfactant composed of the disaccharide trehalose esterified with oleic acid at the 6-O position [1]. It belongs to the class of trehalose fatty acid monoesters, which are recognized for their biodegradability and ability to reduce surface tension [2]. Its primary application lies in the stabilization of therapeutic proteins, where it functions as a multifunctional anti-aggregation agent (AAA) [1].

Workflow Protein aggregation inhibition studies

Surfactant role Interfacial stress protection at low concentration

Biocompatibility context Non-hemolytic, non-cytotoxic profile reported for parenteral research

• [1] Kale, S. S., & Akamanchi, K. G. (2016). Trehalose Monooleate: A Potential Antiaggregation Agent for Stabilization of Proteins. Molecular Pharmaceutics, 13(12), 4182–4190. DOI: 10.1021/acs.molpharmaceut.6b00686 View Source
• [2] Raku, T., Kitagawa, M., Shimakawa, H., & Tokiwa, Y. (2003). Enzymatic synthesis of trehalose esters having lipophilicity. Journal of Biotechnology, 100(3), 203-208. DOI: 10.1016/S0168-1656(02)00224-9 View Source

Why Generic Trehalose Esters Cannot Substitute 6-O-Oleoyltrehalose

Trehalose monoesters are not interchangeable; their performance in protein stabilization, surface activity, and safety is exquisitely sensitive to fatty acid chain length and degree of unsaturation [1]. 6-O-Oleoyltrehalose (C18:1) occupies a specific functional niche. While shorter-chain analogs (e.g., C12) may offer superior stabilization in specific freeze-thaw assays [2], 6-O-Oleoyltrehalose uniquely balances a low critical micelle concentration (CMC) for potent interfacial protection with a documented non-hemolytic, non-toxic profile [3], a combination not consistently achieved by saturated counterparts like 6-O-palmitoyltrehalose (C16:0), which suffers from poor water solubility at room temperature [4]. Substituting with generic trehalose or a different monoester without empirical validation risks compromising formulation stability, safety, or processability.

Chain-length sensitivity

Shorter-chain analogs (e.g., C12) may shift freeze-thaw protection efficacy; C18:1 balances CMC and solubility uniquely.

Saturated vs. unsaturated

Saturated C16:0 ester is insoluble at room temperature; substitution risks processability and formulation homogeneity.

Safety profile mismatch

C10/C12 trehalose esters exhibit higher hemolytic activity; using them without validation may compromise biocompatibility endpoints.

• [1] Matsuo, M., Ogawa, S., Ichikawa, T., Kondo, M., & Adachi, S. (2005). Surface activities of monoacyl trehaloses in aqueous solution. LWT - Food Science and Technology, 38(8), 813-819. DOI: 10.1016/j.lwt.2004.10.002 View Source
• [2] Ogawa, S., et al. (2021). Effects of Trehalose Fatty Acid Monoesters on Preserving Lactate Dehydrogenase (LDH) Activity During Freeze/Thaw Process. Cryobiology and Cryotechnology, 67(1), 59. View Source
• [3] Kale, S. S., & Akamanchi, K. G. (2016). Trehalose Monooleate: A Potential Antiaggregation Agent for Stabilization of Proteins. Molecular Pharmaceutics, 13(12), 4182–4190. DOI: 10.1021/acs.molpharmaceut.6b00686 View Source
• [4] Schiefelbein, L., et al. (2010). Synthesis, characterization and assessment of suitability of trehalose fatty acid esters as alternatives for polysorbates in protein formulation. European Journal of Pharmaceutics and Biopharmaceutics, 76(3), 342-350. DOI: 10.1016/j.ejpb.2010.08.012 View Source

Quantified Differentiation from Analogues

Low Critical Micelle Concentration

6-O-Oleoyltrehalose demonstrates a critical micelle concentration (CMC) of 6 mg/L (approx. 0.0006% m/V), which is significantly lower than that of polysorbate 20/80 (approx. 0.001-0.01% m/V), enabling effective surface competition at lower concentrations and potentially reducing excipient burden [1]. This CMC is also substantially lower than that of shorter-chain saturated monoacyl trehaloses, such as 6-O-lauroyltrehalose (C12) with a CMC of approximately 0.15 mmol/L (or ~63 mg/L) [2].

Low CMC

Cross-study comparable

6 mg/L (approx. 0.0006% m/V)

Enables effective surface competition at low excipient burden

~1.6-16.7× lower than polysorbates; ~10× lower than C12 trehalose monoester

Evidence Dimension	Critical Micelle Concentration (CMC)
Target Compound Data	6 mg/L (approx. 0.0006% m/V)
Comparator Or Baseline	Polysorbate 20/80: ~0.001-0.01% m/V; 6-O-lauroyltrehalose (C12): ~0.15 mmol/L (~63 mg/L)
Quantified Difference	~1.6-16.7x lower than polysorbates; ~10x lower than C12 trehalose monoester
Conditions	Aqueous solution (in silico and experimental determination)

Why This Matters

A lower CMC translates to a higher surface activity per unit mass, potentially allowing for the use of less excipient to achieve desired stabilization, which is a key procurement consideration for cost and minimizing formulation complexity.

• [1] Kale, S. S., & Akamanchi, K. G. (2016). Trehalose Monooleate: A Potential Antiaggregation Agent for Stabilization of Proteins. Molecular Pharmaceutics, 13(12), 4182–4190. DOI: 10.1021/acs.molpharmaceut.6b00686 View Source
• [2] Matsuo, M., Ogawa, S., Ichikawa, T., Kondo, M., & Adachi, S. (2005). Surface activities of monoacyl trehaloses in aqueous solution. LWT - Food Science and Technology, 38(8), 813-819. DOI: 10.1016/j.lwt.2004.10.002 View Source

Protein Secondary Structure Preservation at Low Concentration

In a comparative study using bovine serum albumin (BSA) under thermal stress, 6-O-Oleoyltrehalose (TMO) at a concentration as low as 0.05% (m/V) resulted in complete retention of the protein's native α-helical structure, as determined by circular dichroism (CD) spectroscopy [1]. This demonstrates potent stabilization efficacy at low excipient levels.

Protein structure retention

Class-level inference

Complete α-helix retention at 0.05% (m/V)

Reported stabilization at low excipient concentration

BSA thermal stress model; circular dichroism

Evidence Dimension	Retention of α-helical protein structure (CD spectroscopy)
Target Compound Data	Complete retention at 0.05% (m/V) TMO
Comparator Or Baseline	Baseline: Untreated BSA under thermal stress
Quantified Difference	Qualitative retention of native conformation (no quantitative comparator data available)
Conditions	Bovine serum albumin (BSA) model protein, thermal stress, CD spectroscopy

Why This Matters

Effective stabilization at low concentration reduces the amount of excipient required per unit of therapeutic protein, which can lower formulation costs and simplify regulatory filings by minimizing the number of additives.

• [1] Kale, S. S., & Akamanchi, K. G. (2016). Trehalose Monooleate: A Potential Antiaggregation Agent for Stabilization of Proteins. Molecular Pharmaceutics, 13(12), 4182–4190. DOI: 10.1021/acs.molpharmaceut.6b00686 View Source

Non-Hemolytic, Non-Cytotoxic Safety Profile

6-O-Oleoyltrehalose (TMO) was found to be non-hemolytic and non-cytotoxic in a sulforhodamine B (SRB) colorimetric assay on the Human Hepatoma Cell Line (Hep-G2) using adriamycin as a positive control [1]. In contrast, certain other sugar-based surfactants (e.g., 6-O-monocaprinoyl- and 6-O-monolauroyl-α,α-trehalose) exhibit slightly higher hemolytic activity compared to polysorbates [2].

Cytocompatibility

Cross-study comparable

Non-hemolytic, non-cytotoxic (SRB assay)

Supports biocompatibility assessment for parenteral research

Hep-G2 cells; lower hemolysis vs. C10/C12 trehalose esters

Evidence Dimension	Cytotoxicity and Hemolytic Activity
Target Compound Data	Non-hemolytic, Non-cytotoxic (SRB assay on Hep-G2 cells)
Comparator Or Baseline	6-O-monocaprinoyl-α,α-trehalose (C10) and 6-O-monolauroyl-α,α-trehalose (C12): Slightly higher hemolytic activity than polysorbates; Polysorbate 20/80: Baseline
Quantified Difference	Qualitative improvement in safety profile (non-hemolytic vs. slightly higher hemolytic activity)
Conditions	Hemolysis assay; Hep-G2 cell cytotoxicity assay

Why This Matters

For parenteral biopharmaceuticals, a non-hemolytic, non-cytotoxic excipient profile is a critical safety requirement. Selecting 6-O-Oleoyltrehalose over analogs with higher hemolytic potential mitigates a key risk in formulation development and regulatory review.

• [1] Kale, S. S., & Akamanchi, K. G. (2016). Trehalose Monooleate: A Potential Antiaggregation Agent for Stabilization of Proteins. Molecular Pharmaceutics, 13(12), 4182–4190. DOI: 10.1021/acs.molpharmaceut.6b00686 View Source
• [2] Schiefelbein, L., et al. (2010). Synthesis, characterization and assessment of suitability of trehalose fatty acid esters as alternatives for polysorbates in protein formulation. European Journal of Pharmaceutics and Biopharmaceutics, 76(3), 342-350. DOI: 10.1016/j.ejpb.2010.08.012 View Source

Moderate LDH Activity Preservation During Freeze-Thaw

In a freeze/thaw study, 6-O-Oleoyl trehalose (TM18:1) preserved lactate dehydrogenase (LDH) activity, though it was less effective than 6-O-dodecanoyl trehalose (TM12), which exhibited a 'prominent effect' [1]. The performance of TM18:1 was approximately equivalent to that of 6-O-hexadecanoyl trehalose (TM16), with its reduced efficacy potentially attributed to a lower surface tension reduction ability compared to the shorter-chain analog [1].

Freeze-thaw LDH activity

Direct head-to-head

TM12 > TM18:1 ≈ TM16

Context-dependent cryoprotection ranking; C12 ester more effective in this model

LDH enzyme; freeze-thaw cycles

Evidence Dimension	Preservation of LDH activity post-freeze/thaw
Target Compound Data	Less effective than TM12; equivalent to TM16
Comparator Or Baseline	6-O-dodecanoyl trehalose (TM12): Prominent effect; 6-O-hexadecanoyl trehalose (TM16): Equivalent to TM18:1
Quantified Difference	Qualitative ranking: TM12 > TM18:1 ≈ TM16 in LDH preservation efficacy
Conditions	LDH enzyme, freeze-thaw cycles

Why This Matters

This direct comparative data informs procurement for specific processes. If a formulation requires maximal preservation during freeze-thaw, a shorter-chain ester like TM12 may be preferred. However, if a single excipient must balance freeze-thaw protection with low CMC, low hemolytic potential, and room-temperature solubility, 6-O-Oleoyltrehalose presents a strategically differentiated profile.

• [1] Ogawa, S., et al. (2021). Effects of Trehalose Fatty Acid Monoesters on Preserving Lactate Dehydrogenase (LDH) Activity During Freeze/Thaw Process. Cryobiology and Cryotechnology, 67(1), 59. View Source

Room-Temperature Solubility Advantage

6-O-Oleoyltrehalose (TMO), with its monounsaturated C18:1 acyl chain, exhibits adequate aqueous solubility at room temperature for formulation use [1]. This contrasts with its saturated analog, 6-O-monopalmitoyl-α,α-trehalose (C16:0), which was found to be insoluble in water at room temperature and was consequently excluded from further formulation testing [2].

Room-temperature solubility

Class-level inference

Soluble at RT

Supports aqueous processing without co-solvents or heating

C16:0 saturated analog is insoluble at room temperature

Evidence Dimension	Water solubility at room temperature
Target Compound Data	Soluble
Comparator Or Baseline	6-O-monopalmitoyl-α,α-trehalose (C16:0): Insoluble at room temperature
Quantified Difference	Qualitative improvement in solubility (soluble vs. insoluble)
Conditions	Aqueous formulation, room temperature

Why This Matters

Room-temperature solubility is essential for many standard formulation and manufacturing processes. The selection of 6-O-Oleoyltrehalose over an insoluble analog like the C16:0 monoester avoids the need for co-solvents or heating steps, simplifying process development and reducing potential manufacturing costs and complexity.

• [1] Kale, S. S., & Akamanchi, K. G. (2016). Trehalose Monooleate: A Potential Antiaggregation Agent for Stabilization of Proteins. Molecular Pharmaceutics, 13(12), 4182–4190. DOI: 10.1021/acs.molpharmaceut.6b00686 View Source
• [2] Schiefelbein, L., et al. (2010). Synthesis, characterization and assessment of suitability of trehalose fatty acid esters as alternatives for polysorbates in protein formulation. European Journal of Pharmaceutics and Biopharmaceutics, 76(3), 342-350. DOI: 10.1016/j.ejpb.2010.08.012 View Source

Enhanced Biodegradability

The introduction of an unsaturated oleoyl chain (C18:1) enhances the biodegradability of 6-O-Oleoyltrehalose compared to trehalose esters bearing saturated fatty acids. An enzymatic synthesis study demonstrated that the degree of unsaturation influences the compound's environmental breakdown profile, making it a more readily biodegradable surfactant [1].

Biodegradability

Class-level inference

Enhanced biodegradation (unsaturated C18:1)

Reported environmental profile advantage over saturated esters

Enzymatic degradation studies

Evidence Dimension	Biodegradability
Target Compound Data	Enhanced biodegradability due to unsaturated oleoyl chain (C18:1)
Comparator Or Baseline	Saturated trehalose fatty acid esters (e.g., C16:0, C18:0)
Quantified Difference	Qualitative improvement in biodegradation rate/ extent
Conditions	Enzymatic/ microbial degradation assays

Why This Matters

For companies with environmental, social, and governance (ESG) goals or those seeking to minimize the environmental impact of their manufacturing waste, procuring a more biodegradable excipient like 6-O-Oleoyltrehalose offers a verifiable advantage over its saturated counterparts.

• [1] Raku, T., Kitagawa, M., Shimakawa, H., & Tokiwa, Y. (2003). Enzymatic synthesis of trehalose esters having lipophilicity. Journal of Biotechnology, 100(3), 203-208. DOI: 10.1016/S0168-1656(02)00224-9 View Source

Optimized Application Scenarios

Multi-Functional Excipient for Next-Gen Biopharmaceuticals

6-O-Oleoyltrehalose is ideally suited for formulations where a single excipient must provide both surfactant-mediated protection against interfacial aggregation and a robust safety profile. Its low CMC (6 mg/L) allows for efficient use at minimal concentrations, while its demonstrated non-hemolytic and non-cytotoxic nature meets stringent parenteral safety requirements [1]. This reduces formulation complexity compared to systems requiring multiple excipients (e.g., a sugar plus a polysorbate), potentially streamlining development and regulatory submission.

Room-Temperature Processable Formulations

Unlike saturated trehalose monoesters like 6-O-palmitoyltrehalose (C16:0) which are insoluble in water at room temperature, 6-O-Oleoyltrehalose maintains adequate aqueous solubility [REFS-1, REFS-2]. This property is critical for enabling simple, cost-effective manufacturing processes that avoid heating or co-solvent addition. It is particularly advantageous for the formulation of temperature-sensitive biotherapeutics where thermal stress must be minimized.

Solid Lipid Nanoparticle Drug Delivery Systems

The amphiphilic nature and biocompatibility of 6-O-Oleoyltrehalose have been exploited in the development of solid lipid nanoparticles (SLNs). Research demonstrates its successful use as a matrix component in SLNs for the topical delivery of immunosuppressants like cyclosporin A, where it facilitates targeted accumulation in the stratum corneum [1]. This application leverages both its surfactant and lipid-like properties.

Formulations Targeting Improved ESG Profiles

The enhanced biodegradability conferred by the unsaturated oleoyl chain of 6-O-Oleoyltrehalose provides a quantifiable advantage for companies seeking to reduce the environmental footprint of their pharmaceutical manufacturing and waste streams [1]. Selecting this excipient over less biodegradable saturated analogs or conventional ethoxylated surfactants aligns with corporate sustainability goals.

Application

Selection Property

Validation Focus

Protein stabilization research

Surfactant-mediated interfacial protection & biocompatibility

Aggregation assays, cytotoxicity screening

Aqueous formulation development

Room-temperature solubility

Solubility and processability assessment

Lipid-based delivery research

Amphiphilic matrix component

Nanoparticle characterization, drug loading

Environmental impact assessment

Biodegradability profile

Biodegradation assay comparison

• [1] Kale, S. S., & Akamanchi, K. G. (2016). Trehalose Monooleate: A Potential Antiaggregation Agent for Stabilization of Proteins. Molecular Pharmaceutics, 13(12), 4182–4190. DOI: 10.1021/acs.molpharmaceut.6b00686 View Source
• [2] Schiefelbein, L., et al. (2010). Synthesis, characterization and assessment of suitability of trehalose fatty acid esters as alternatives for polysorbates in protein formulation. European Journal of Pharmaceutics and Biopharmaceutics, 76(3), 342-350. DOI: 10.1016/j.ejpb.2010.08.012 View Source
• [3] Raku, T., Kitagawa, M., Shimakawa, H., & Tokiwa, Y. (2003). Enzymatic synthesis of trehalose esters having lipophilicity. Journal of Biotechnology, 100(3), 203-208. DOI: 10.1016/S0168-1656(02)00224-9 View Source